Cas no 1019022-01-5 (7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1019022-01-5
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• MDL: MFCD09994703
• CID: 4457237
• PubChem ID: 55265823
• Update Time: 2025-07-25

7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5E)-5-({4-Bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)- 1-methyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
• IMidazo[1,2-a]pyridine-3-carboxylic acid, 7-cyano-
• 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid
• SCHEMBL9941708
• 7-cyanoimidazo[1,2-a]pyridine-3-carboxylicacid
• 1019022-01-5
• AKOS006310109
• RXXFOUZASFACNC-UHFFFAOYSA-N
• DB-400128
• CS-0083402

• MDL： MFCD09994703
• Inchi： 1S/C9H5N3O2/c10-4-6-1-2-12-7(9(13)14)5-11-8(12)3-6/h1-3,5H,(H,13,14)
• InChI Key： RXXFOUZASFACNC-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(O)=O)N1C=CC(C#N)=C2

Computed Properties

• Exact Mass: 187.038176411Da
• Monoisotopic Mass: 187.038176411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 7-Cyanoimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS: 1019022-01-5)

The compound 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1019022-01-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the versatility of 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its imidazopyridine core is particularly attractive for the development of kinase inhibitors, given its ability to mimic ATP-binding motifs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

Structural modifications of 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid have yielded compounds with improved pharmacokinetic properties. Researchers at the University of Cambridge recently reported a series of derivatives with enhanced blood-brain barrier penetration, suggesting potential applications in neurological disorders. The carboxylic acid moiety at position 3 appears crucial for maintaining target engagement while allowing for prodrug strategies to improve oral bioavailability.

From a synthetic chemistry perspective, novel routes to 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid have been developed that offer improved yields and scalability. A recent patent (WO2023051234) describes a continuous flow process that reduces reaction times from 48 hours to under 4 hours while maintaining >90% purity. This advancement addresses previous challenges in large-scale production of this valuable building block.

Emerging research suggests that 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid derivatives may have applications beyond traditional small molecule therapeutics. A 2024 study in Nature Chemical Biology reported its use in targeted protein degradation, where conjugates with E3 ligase ligands showed potent degradation of previously "undruggable" targets. This represents an exciting new direction for this chemical scaffold.

In conclusion, 7-cyanoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1019022-01-5) continues to demonstrate significant potential in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its intrinsic biological activity, makes it a valuable tool for drug discovery across multiple therapeutic areas. Future research directions likely include further exploration of its applications in targeted protein degradation and the development of more sophisticated prodrug strategies.